Cas no 45864-28-6 (4(1H)-Pyrimidinone,2,5,6-triamino-1-methyl-)

4(1H)-Pyrimidinone,2,5,6-triamino-1-methyl- structure
45864-28-6 structure
Product Name:4(1H)-Pyrimidinone,2,5,6-triamino-1-methyl-
CAS No:45864-28-6
MF:C5H9N5O
MW:155.157859563828
CID:325468
PubChem ID:13024031
Update Time:2025-04-19

4(1H)-Pyrimidinone,2,5,6-triamino-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone,2,5,6-triamino-1-methyl-
    • 45864-28-6
    • 2,5,6-Triamino-1-methylpyrimidin-4(1H)-one
    • SCHEMBL11680197
    • Inchi: 1S/C5H9N5O/c1-10-3(7)2(6)4(11)9-5(10)8/h6-7H2,1H3,(H2,8,9,11)
    • InChI Key: IOTFPIKNCBOAMQ-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(N)N(C)C(N)=N1)N

Computed Properties

  • Exact Mass: 155.08070993g/mol
  • Monoisotopic Mass: 155.08070993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 111Ų
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